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Compound of Interest

Methyl 2-methylbenzo[d]oxazole-
Compound Name:
6-carboxylate

Cat. No.: B178514

Essential Safety and Handling Guide for Methyl
2-methylbenzo[d]oxazole-6-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling Methyl 2-
methylbenzo[d]oxazole-6-carboxylate (CAS No. 136663-23-5). Adherence to these
procedures is essential for ensuring personal safety and proper disposal. The following
information is based on the known hazards of this compound.

Hazard Assessment

Methyl 2-methylbenzo[d]oxazole-6-carboxylate is classified with the following hazard
statements, indicating it is harmful if swallowed, causes skin and eye irritation, and may cause
respiratory irritation.[1]

e H302: Harmful if swallowed.
e H315: Causes skin irritation.
e H319: Causes serious eye irritation.

e H335: May cause respiratory irritation.
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The GHS pictogram associated with this chemical is GHS07 (Exclamation mark).[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling this compound.
The following table summarizes the required PPE.
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Equipment Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
meeting ANSI Z87.1
standards. A face shield should
be worn in addition to goggles
when there is a risk of

splashing.

Protects against splashes and

airborne particles.

Hand Protection

Chemically resistant gloves.
Butyl rubber or nitrile gloves
are recommended for handling
esters and aromatic
compounds.[2] Always inspect

gloves before use.

Prevents direct skin contact

and absorption.

Body Protection

A flame-resistant lab coat is
required. For procedures with
a high risk of splashing, a
chemical-resistant apron
should be worn over the lab
coat. Ensure clothing covers all
exposed skin, including long

pants and closed-toe shoes.

Shields skin from accidental

spills and contact.

Respiratory Protection

All handling should be
conducted in a certified
chemical fume hood. If a fume
hood is not available or if
dusts/aerosols may be
generated, a NIOSH-approved
respirator with an organic
vapor cartridge is required.[1]

[3]

Minimizes inhalation exposure

to vapors and dust.

Operational Plan: Handling and Storage

Adherence to a strict operational workflow is critical for safety.
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e Preparation:

o

Designate a specific, well-ventilated area for handling, preferably within a certified
chemical fume hood.

o

Ensure that an eyewash station and safety shower are readily accessible.

[¢]

Assemble all necessary equipment and materials before starting work.

o

Verify that all containers are properly labeled and in good condition.

e Handling:

o

Wear the appropriate PPE as detailed in the table above.

Avoid direct contact with the chemical.

[¢]

[¢]

Do not eat, drink, or smoke in the handling area.

[e]

Use spark-proof tools and equipment to prevent ignition sources.[4]

o

Keep containers tightly closed when not in use.[4]
o Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4] The
recommended storage temperature is 2-8°C.[1]

o Store away from incompatible materials, such as strong oxidizing agents.
o The storage area should be clearly marked with the appropriate hazard signs.

Disposal Plan

Proper disposal of Methyl 2-methylbenzo[d]oxazole-6-carboxylate and associated waste is
crucial to prevent environmental contamination and ensure regulatory compliance.

o Waste Segregation:
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o Solid Waste: Collect all contaminated solid materials, including gloves, disposable lab
coats, bench paper, and empty containers, in a dedicated and clearly labeled hazardous
solid waste container.

o Liquid Waste: Collect all liquid waste, including reaction mixtures and cleaning solvents, in
a dedicated, labeled hazardous liquid waste container. Do not mix with other waste
streams.

e Container Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name ("Methyl 2-methylbenzo[d]oxazole-6-carboxylate"), and the associated hazard
symbols.

» Disposal Procedure:

o Dispose of all waste through your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal company.

o Do not dispose of this chemical down the drain or in the regular trash.

o Follow all local, state, and federal regulations for hazardous waste disposal.
Emergency Procedures
In Case of Accidental Exposure:

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek medical attention if
irritation persists.

» Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do so. Seek immediate medical attention.

« Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing
has stopped, give artificial respiration. Seek immediate medical attention.
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e Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

In Case of a Spill:

Evacuate the area and prevent entry of unnecessary personnel.
o Ensure adequate ventilation.

o Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,
vermiculite).

o Carefully collect the absorbed material and place it into a sealed, labeled container for
hazardous waste disposal.

o Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials for
disposal as hazardous waste.

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of Methyl 2-methylbenzo[d]oxazole-6-carboxylate
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Caption: Workflow for handling and disposing of Methyl 2-methylbenzo[d]oxazole-6-
carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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